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Compound of Interest

Compound Name: 3-Bromo-4,5-difluorobenzonitrile

Cat. No.: B2637919

An In-depth Technical Guide to the Material Safety of 3-Bromo-4,5-difluorobenzonitrile

Disclaimer: The comprehensive safety data for 3-Bromo-4,5-difluorobenzonitrile (CAS No.
1349715-72-5) is not readily available. The following guide has been synthesized from Material
Safety Data Sheets (MSDS) of its structural isomers and closely related compounds.
Professionals should handle this chemical with the utmost caution, treating it as having hazards
similar to its better-documented analogues until specific data becomes available.

Compound Identification and Properties

3-Bromo-4,5-difluorobenzonitrile is a halogenated aromatic nitrile, a class of compounds
often used as intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] Its
specific substitution pattern offers a unique scaffold for building complex molecules.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
CAS Number 1349715-72-5 [2][3]
Molecular Formula C7H2BrraN [2]
Molecular Weight 218.00 g/mol [2]

Likely a white to off-white solid,
Appearance _ [4][5]
based on isomers.

Sealed in a dry, room
Storage , [2]
temperature environment.

Data not available. Isomer 4-
Melting Point Bromo-3,5-difluorobenzonitrile [5]
melts at 125-127 °C.

| Boiling Point | Data not available. Isomer 4-Bromo-3,5-difluorobenzonitrile boils at 216.5+35.0
°C. (511

Hazard Identification and GHS Classification
(Inferred)

Based on the consistent classification of its isomers, 3-Bromo-4,5-difluorobenzonitrile should
be considered a hazardous substance. The primary hazards are acute toxicity if swallowed,
skin/eye irritation, and respiratory irritation.[4][6][7]

Table 2: Inferred GHS Classification
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Hazard Class Category Hazard Statement

o H301: Toxic if swallowed.
Acute Toxicity, Oral Category 3

[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[4]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 S
irritation.[4]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory
irritation.[4] |

Label Elements (Inferred):
e Pictogram: GHSO06 (Skull and Crossbones)
» Signal Word: Danger[4]

e Precautionary Statements: P280 (Wear protective gloves/clothing/eye protection),
P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or doctor), P304+P340
(IF INHALED: Remove person to fresh air).[4]

Safe Handling and Engineering Controls

Given its toxic potential, rigorous safety protocols are mandatory. The primary objective is to
prevent any direct contact or inhalation.

Engineering Controls

The causality behind using specific engineering controls is to create a physical barrier between
the researcher and the chemical, thereby minimizing exposure risk.
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e Fume Hood: All manipulations, including weighing and transfers, must be conducted inside a
certified chemical fume hood to prevent inhalation of dust or vapors.[4][8]

» Ventilation: The laboratory must have sufficient general ventilation to ensure that ambient
concentrations are kept to a minimum.[4]

o Safety Stations: An operational eyewash station and safety shower must be readily
accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

The selection of PPE is based on creating a chemical-resistant barrier for all potential routes of
exposure.

o Hand Protection: Wear protective nitrile gloves. Gloves must be inspected for integrity before
use and changed immediately if contaminated.[9]

o Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher
splash risk, a face shield should be worn in addition to goggles.[6][9]

» Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.
Closed-toe shoes are required.[6][9]

» Respiratory Protection: For situations where a fume hood is not available or in case of
emergency, a self-contained breathing apparatus (SCBA) must be used. A patrticle filter
respirator may be sufficient for certain low-dust tasks, but an SCBA is preferred for
emergencies.[4]

Storage Protocols

» Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.
[91[10]

» Incompatibilities: Keep away from strong oxidizing agents and strong acids.[7][11]

o Conditions to Avoid: The substance is noted to be light-sensitive; therefore, storage in an
opaque or amber container away from direct light is necessary.[4] Store locked up.[9]
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Experimental Workflow & Safety Logic

The following diagram outlines a self-validating workflow for handling 3-Bromo-4,5-
difluorobenzonitrile, ensuring safety at each logical step.
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Safe Handling Workflow for 3-Bromo-4,5-difluorobenzonitrile

Preparation Phase
Verify Fume Hood
Certification & Airflow
Don Full PPE
(Gloves, Goggles, Lab Coat)

Y

Prepare Work Area
(Bench Cover, Spill Kit)

Proceed only if
all prep is complete

Handling Phase (Inside Fume Hood)
Weigh Compound
Using Anti-Static Measures
Perform Chemical Reaction
or Transfer

Upon reaction
completion

Post-Handling Phase
Decontaminate Glassware
& Work Surfaces

;

Segregate Waste into
Labeled Hazardous Container

;

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemical compounds.
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Emergency Procedures

Immediate and correct response to an exposure or spill is critical. The following measures are

based on protocols for structurally similar chemicals.[4]

First-Aid Measures

Ingestion: If swallowed, DO NOT induce vomiting. If the person is conscious, give half a litre
of water to drink immediately. Call a poison control center or doctor immediately for treatment
advice.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing. Drench the affected skin with
running water for at least 15 minutes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding eyelids open. Remove contact lenses if present and easy to do. Transfer to a
hospital for specialist examination.[4]

Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant
foam.[9]

Specific Hazards: Combustion will produce toxic and corrosive fumes, including carbon
oxides (CO, COz), nitrogen oxides (NOx), hydrogen bromide (HBr), and hydrogen fluoride
(HF).[41[7]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing to prevent contact with skin and eyes.[4]

Accidental Release Measures

» Personal Precautions: Evacuate the area. Wear full protective equipment, including an

SCBA. Avoid dust formation.[9]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

e Environmental Precautions: Prevent the chemical from entering drains or rivers.[4]

e Cleanup Procedures: Cleanup should only be performed by qualified personnel. Carefully
sweep or vacuum the spilled solid into a closable, labeled container for disposal. Avoid
creating dust.[4]

Emergency Response Decision Tree

This diagram provides a logical pathway for responding to emergencies involving the

compound.
Emergency Response Protocol

Emergency Event

What is the nature

of the emergency?

Exposure Spill
Spill or Release
Personnel Exposure /
Route of Exposure? Is the spill large
or small?
Skin/Eye Contact Inhalation Ingestion Small Spill Large Spill
Flush with water (15+ min) Move to fresh air Rinse mouth Qualified personnel with PPE Evacuate Area
Remove contaminated clothing Provide oxygen if needed DO NOT induce vomiting Sweep into labeled container Alert Emergency Services

Seek immediate medical aid Seek immediate medical aid Call Poison Center immediately Decontaminate area Prevent entry to drains
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Caption: Decision tree for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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